Cas no 121412-17-7 (1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one)

• Product Name: 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one
• CAS No: 121412-17-7
• MF: C₈H₄Cl₂F₂O
• MW: 225.019567489624
• CID: 5939512
• PubChem ID: 21612192
• Update Time: 2026-03-11

1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-2,2-difluoroethanone
• Ethanone, 1-(2,4-dichlorophenyl)-2,2-difluoro-
• 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one
• EN300-1929331
• SCHEMBL10579443
• 121412-17-7

• Inchi： 1S/C8H4Cl2F2O/c9-4-1-2-5(6(10)3-4)7(13)8(11)12/h1-3,8H
• InChI Key： XKAZPNIXHWAOBG-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C=C1Cl)C(F)F

Computed Properties

• Exact Mass: 223.9607265g/mol
• Monoisotopic Mass: 223.9607265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.441±0.06 g/cm3(Predicted)
• Boiling Point: 258.4±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one

Professional Introduction to Compound with CAS No 121412-17-7 and Product Name: 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one

1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one, identified by its CAS number 121412-17-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in various biochemical applications, particularly in the development of novel therapeutic agents. The structural features of this molecule, including its 2,4-dichlorophenyl and 2,2-difluoroethan-1-one substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and drug discovery.

The 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one molecule has garnered attention due to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for the development of drugs that can target diseases with minimal side effects. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. These computational models have been instrumental in designing derivatives of 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one that exhibit enhanced efficacy and selectivity.

In the context of medicinal chemistry, the chloro and fluoro substituents play a pivotal role in modulating the pharmacokinetic properties of the compound. The presence of these electronegative atoms not only influences the electronic distribution within the molecule but also enhances its lipophilicity, which is a critical factor for drug absorption and distribution. Moreover, the ketone group in 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one provides a versatile site for further functionalization, allowing chemists to explore diverse chemical space and identify novel pharmacological targets.

Recent studies have highlighted the potential of 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one as an intermediate in the synthesis of biologically active molecules. For instance, researchers have demonstrated its utility in constructing heterocyclic compounds that exhibit potent antimicrobial and anti-inflammatory properties. These findings underscore the importance of this compound as a building block in synthetic organic chemistry and drug development.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of molecules similar to 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one. By leveraging modern synthetic techniques and high-throughput screening methods, scientists have been able to rapidly identify and optimize derivatives with improved pharmacological profiles. This approach has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for their efficacy against various diseases.

One of the most exciting applications of 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one is in the field of enzyme inhibition. Researchers have found that this compound can interact with specific enzymes involved in metabolic pathways relevant to cancer and inflammation. By modulating these enzymatic activities, 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one and its derivatives hold promise as therapeutic agents for treating these conditions. The ability to fine-tune the structure-activity relationships (SAR) of this molecule has opened up new avenues for drug discovery.

The synthesis of 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Advances in catalytic methods have made it possible to produce this compound in higher yields with greater purity. These improvements have not only reduced production costs but also enhanced the scalability of processes for manufacturing derivatives for further research and development.

In conclusion,1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one (CAS No 121412-17-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, 1-(2,4-dichlorophenyl)-2,2-difluoroethan-1-one is poised to play an increasingly important role in shaping the future of medicine.